Cas no 863111-46-0 (6-fluoro-3-[(E)-2-nitroethenyl]-1H-indole)

• Product Name: 6-fluoro-3-[(E)-2-nitroethenyl]-1H-indole
• CAS No: 863111-46-0
• MF: C₁₀H₇FN₂O₂
• MW: 206.173185586929
• CID: 3225778
• PubChem ID: 23149935
• Update Time: 2025-10-30

6-fluoro-3-[(E)-2-nitroethenyl]-1H-indole Chemical and Physical Properties

Names and Identifiers

• 1H-INDOLE, 6-FLUORO-3-[(1E)-2-NITROETHENYL]-
• 6-fluoro-3-[(E)-2-nitroethenyl]-1H-indole
• 863111-46-0
• STYSDPNMNYBCOU-ONEGZZNKSA-N
• 6-fluoro-3-[(E)-2-nitrovinyl]-1H-indole
• SCHEMBL2272828
• 6-Fluoro-3-(2-nitrovinyl)-1H-indole
• (E)-6-fluoro-3-(2-nitrovinyl)-1H-indole
• 6-fluoro-3-[(1E)-2-nitroethenyl]-1H-indole
• F15645
• 23077-59-0

• Inchi： 1S/C10H7FN2O2/c11-8-1-2-9-7(3-4-13(14)15)6-12-10(9)5-8/h1-6,12H/b4-3+
• InChI Key： STYSDPNMNYBCOU-ONEGZZNKSA-N
• SMILES： FC1C=CC2C(/C=C/[N+](=O)[O-])=CNC=2C=1

Computed Properties

• Exact Mass: 206.04915563Da
• Monoisotopic Mass: 206.04915563Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 61.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on 6-fluoro-3-[(E)-2-nitroethenyl]-1H-indole

Introduction to 6-fluoro-3-[(E)-2-nitroethenyl]-1H-indole (CAS No. 863111-46-0)

6-fluoro-3-[(E)-2-nitroethenyl]-1H-indole, identified by the CAS number 863111-46-0, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic aromatic molecule has garnered attention due to its structural complexity and potential biological activities, making it a subject of extensive study in drug discovery and development.

The molecular structure of 6-fluoro-3-[(E)-2-nitroethenyl]-1H-indole consists of an indole core substituted with a fluoro group at the 6-position and an (E)-2-nitroethenyl side chain at the 3-position. This unique arrangement imparts distinct electronic and steric properties to the molecule, which are critical in determining its interactions with biological targets. The presence of both fluorine and nitro groups enhances its pharmacological profile, making it a promising candidate for further exploration.

In recent years, there has been growing interest in indole derivatives due to their diverse biological activities. Indole scaffolds are well-known for their roles in various pharmacological contexts, including antimicrobial, anti-inflammatory, and anticancer effects. The introduction of fluorine atoms into these structures often enhances metabolic stability and binding affinity, while the nitroethenyl moiety can contribute to additional biological interactions.

One of the most compelling aspects of 6-fluoro-3-[(E)-2-nitroethenyl]-1H-indole is its potential application in the development of novel therapeutic agents. Researchers have been investigating its efficacy in several disease models, particularly in oncology. Preliminary studies suggest that this compound may exhibit inhibitory effects on specific enzymes and signaling pathways involved in cancer progression. The fluorine atom's ability to modulate receptor binding affinities has been particularly noted, offering a strategic advantage in drug design.

The (E)-2-nitroethenyl group in the molecule is another key feature that contributes to its pharmacological potential. Nitroaromatic compounds have a long history of use in medicinal chemistry, with many derivatives showing significant therapeutic benefits. The nitro group can participate in hydrogen bonding interactions and electron delocalization, which are crucial for effective binding to biological targets. Additionally, the double bond in the (E)-configuration provides rigidity to the molecule, influencing its conformational preferences and thus its biological activity.

Recent advancements in computational chemistry have enabled more sophisticated virtual screening methods to identify promising candidates like 6-fluoro-3-[(E)-2-nitroethenyl]-1H-indole. These techniques leverage quantum mechanics and molecular dynamics simulations to predict binding affinities and optimize molecular structures. Such computational approaches have accelerated the drug discovery process, allowing researchers to rapidly assess the potential of new compounds without extensive experimental trials.

The synthesis of 6-fluoro-3-[(E)-2-nitroethenyl]-1H-indole presents unique challenges due to its complex structure. However, modern synthetic methodologies have made significant strides in improving yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations have been particularly effective in constructing the indole core and appending functional groups with high precision. These advancements ensure that researchers can obtain sufficient quantities of the compound for detailed biological testing.

In conclusion, 6-fluoro-3-[(E)-2-nitroethenyl]-1H-indole (CAS No. 863111-46-0) represents a fascinating compound with considerable therapeutic potential. Its unique structural features, combined with recent advancements in drug discovery technologies, position it as a valuable asset in pharmaceutical research. As further studies continue to elucidate its biological activities and mechanisms of action, this compound is likely to play an increasingly important role in the development of novel treatments for various diseases.